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Compound of Interest

Compound Name: Boc-Lys-OH

Cat. No.: B557152 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for Boc-Lys-OH, a common amino acid derivative used in peptide

synthesis. Adherence to these protocols is crucial for ensuring a safe laboratory environment

and the integrity of your research.

Personal Protective Equipment (PPE)
When handling Boc-Lys-OH, a thorough risk assessment should be conducted to ensure the

appropriate level of personal protection. While Boc-Lys-OH and similar protected amino acids

are generally not classified as hazardous substances, adherence to standard laboratory safety

protocols is essential.[1][2] The following PPE is recommended:

Eye Protection: Safety glasses with side shields are required at a minimum.[3][4] For

operations with a higher risk of splashing, chemical safety goggles or a face shield should be

used.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are necessary to prevent

skin contact.[1] Always inspect gloves for any signs of degradation or puncture before use

and change them frequently.

Body Protection: A standard laboratory coat must be worn to protect against accidental spills.

[1][3] Ensure the lab coat is fully buttoned.
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Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved N95 dust mask or equivalent respirator should be used. All handling of the solid

material should ideally be performed in a well-ventilated area or a chemical fume hood.[7]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including weighing paper, spatulas, and waste containers, readily

available. Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Weighing: Carefully weigh the desired amount of Boc-Lys-OH. Avoid creating dust. If any

material is spilled, clean it up immediately following the spill management protocol.

Dissolving: When dissolving Boc-Lys-OH, add the solid to the solvent slowly while stirring to

prevent splashing.

Storage: Store Boc-Lys-OH in a tightly sealed container in a cool, dry place away from

incompatible materials such as strong oxidizing agents.[7]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Boc-Lys-OH and associated waste is critical to prevent environmental

contamination and maintain a safe laboratory.

Solid Waste:

Collect unused or expired solid Boc-Lys-OH in a designated and clearly labeled waste

container for non-hazardous solid chemical waste.[1]

Contaminated materials such as weighing boats, paper towels, and gloves should also be

disposed of in this container.[1]

Liquid Waste:

If Boc-Lys-OH has been dissolved in a solvent, the disposal method is determined by the

hazards of the solvent.
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Dispose of the solution in the appropriate, clearly labeled liquid waste container

corresponding to the solvent used.

Labeling and Storage of Waste:

All waste containers must be accurately labeled with the full chemical name, "Boc-Lys-
OH".[1]

Keep waste containers securely closed when not in use and store them in a designated

waste accumulation area.

Institutional Procedures: Always follow your institution's specific guidelines for chemical

waste disposal. Contact your Environmental Health and Safety (EHS) office for waste pickup

and to address any specific questions.[1]

Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₁H₂₂N₂O₄

Molecular Weight 246.30 g/mol

Melting Point ~205 °C (decomposes)

CAS Number 13734-28-6

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of Boc-Lys-
OH in a laboratory setting.
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Operational Plan: Handling Boc-Lys-OH

Disposal Plan: Waste Management

1. Preparation
(Clean workspace, gather materials)

2. Weighing
(Handle carefully to avoid dust)

3. Dissolving
(Add solid to solvent slowly)

1. Solid Waste Collection
(Unused chemical, contaminated items)

If spilled or unused

4. Storage
(Cool, dry, tightly sealed)

2. Liquid Waste Collection
(Solutions in appropriate solvent waste)

If dissolved

3. Labeling and Storage
(Accurate labels, designated area)

4. Institutional Procedures
(Contact EHS for pickup)

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Boc-Lys-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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